Cas no 855868-64-3 (Ethyl 2-ethoxy-4-iodobenzoate)

Ethyl 2-ethoxy-4-iodobenzoate is an iodinated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features both ethoxy and iodo substituents on the benzoate ring, enhancing reactivity for cross-coupling reactions such as Suzuki or Stille couplings. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valued for its role in constructing complex molecules, where the iodine moiety serves as a versatile handle for further functionalization. High purity and stability under standard conditions make it a reliable reagent for research and industrial applications requiring precise aromatic building blocks.

Ethyl 2-ethoxy-4-iodobenzoate structure

Product Name:Ethyl 2-ethoxy-4-iodobenzoate

CAS No:855868-64-3

MF:C₁₁H₁₃IO₃

MW:320.123595952988

CID:1089924

PubChem ID:29934691

Update Time:2025-05-27

Ethyl 2-ethoxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-ethoxy-4-iodobenzoate
- ethyl2-ethoxy-4-iodobenzoate
- PSWFNFYIHPYPCC-UHFFFAOYSA-N
- SCHEMBL4000105
- DTXSID80652288
- 855868-64-3
- AKOS015965051
- AC-1513
- Inchi： 1S/C11H13IO3/c1-3-14-10-7-8(12)5-6-9(10)11(13)15-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： PSWFNFYIHPYPCC-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(=O)OCC)=C(C=1)OCC

Computed Properties

Exact Mass: 319.991
Monoisotopic Mass: 319.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5A^2
XLogP3: 3.1

Experimental Properties

Density: 1.55
Boiling Point: 359.3°C at 760 mmHg
Flash Point: 171.1°C
Refractive Index: 1.561

Ethyl 2-ethoxy-4-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094707-1g	Ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	95%	1g	$400.00	2023-08-31
Chemenu	CM132757-1g	ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	95%	1g	$354	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743955-1g	Ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	98%	1g	￥2570.00	2024-07-28
Crysdot LLC	CD12023709-1g	Ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	95+%	1g	$374	2024-07-24